Cas no 6001-14-5 (Carboxy-AIR)

• Product Name: Carboxy-AIR
• CAS No: 6001-14-5
• Molecular Formula: C₉H₁₄N₃O₉P
• Molecular Weight: 339.19596
• CID: 503949

Carboxy-AIR Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylicacid, 5-amino-1-(5-O-phosphono-b-D-ribofuranosyl)-
• 4-CARBOXY-5-AMINOIMIDAZOLE RIBOTIDE
• 5-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]imidazole-4-carboxylic acid
• carboxyaminoimidazole ribotide
• 4-Carboxy-5-aminoimidazoleribonucleotide
• 5-Amino-4-carboxyimidazole ribonucleotide
• 5-Aminoimidazole4-carboxylic acid ribonucleotide
• 5-Aminoimidazolecarboxylic acidribonucleotide
• CAIR
• Carboxy-AIR
• Imidazole-4-carboxylicacid, 5-amino-1-b-D-ribofuranosyl-,5'-(dihydrogen phosphate) (6CI,7CI,8CI)
• 5'-Phosphoribosyl-5-amino-4-imidazolecarboxylate
• 1-(5'-Phosphoribosyl)-5-amino-4-imidazolecarboxylate
• 1-(5-Phospho-D-ribosyl)-5-amino-4-imidazolecarboxylate
• 5-amino-1-(5-phospho-D-ribosyl)imidazole-4-carboxylic acid
• 5-Amino-1-(5-phospho-D-ribosyl)imidazole-4-carboxylate
• 1-(5'-Phosphoribosyl)-5-amino-4-carboxyimidazole
• 1-(5'-Phosphoribosyl)-4-carboxy-5-aminoimidazole
• 5'-Phosphoribosyl-4-carboxy-5-aminoimidazole

• InChIKey： XFVULMDJZXYMSG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H14N3O9P/c10-7-4(9(15)16)11-2-12(7)8-6(14)5(13)3(21-8)1-20-22(17,18)19/h2-3,5-6,8,13-14H,1,10H2,(H,15,16)(H2,17,18,19)
• SMILES： Nc1c(ncn1C1OC(COP(O)(O)=O)C(O)C1O)C(O)=O

Computed Properties

• Exact Mass: 339.047
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 339.047
• Heavy Atom Count: 22
• Complexity: 473
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.899

Experimental Properties

• LogP: -1.52680
• PSA: 207.40000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Pentose phosphates